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Cat. No.: B12393683 Get Quote

This guide provides a comparative overview of the inhibitory activity of neuraminidase inhibitors

against various influenza strains. While specific data for a compound designated

"Neuraminidase-IN-10" is not publicly available, this document serves as a template,

presenting data for well-established neuraminidase inhibitors: Oseltamivir, Zanamivir, and

Peramivir. The methodologies and data presentation formats provided herein can be adapted

for the evaluation of novel neuraminidase inhibitors like Neuraminidase-IN-10.

Mechanism of Action of Neuraminidase Inhibitors
Influenza virus replication culminates in the budding of new virions from the host cell

membrane. The viral surface protein, hemagglutinin (HA), binds to sialic acid receptors on the

cell surface, which can lead to the aggregation of newly formed virus particles on the cell

membrane and inhibit their release. The viral enzyme neuraminidase (NA) cleaves these sialic

acid residues, facilitating the release of progeny virions and preventing their self-aggregation.

[1][2] Neuraminidase inhibitors are designed to mimic the natural substrate of the

neuraminidase enzyme, sialic acid.[3] By binding to the active site of the neuraminidase, these

inhibitors block its enzymatic activity. This prevents the cleavage of sialic acid, leading to the

aggregation of new virus particles at the host cell surface and inhibiting their release and

further spread of the infection.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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